Cas no 199480-26-7 (ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 199480-26-7
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 3878920
• PubChem ID: 54352781
• Update Time: 2025-05-23

ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-(bromomethyl)-1-methyl-, ethyl ester
• ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1920215
• SCHEMBL7703870
• 199480-26-7

• Inchi： 1S/C8H11BrN2O2/c1-3-13-8(12)7-6(4-9)5-11(2)10-7/h5H,3-4H2,1-2H3
• InChI Key： UGYCEZCZHOCRSJ-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C)N=C1C(=O)OCC

Computed Properties

• Exact Mass: 246.00039Da
• Monoisotopic Mass: 246.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-(Bromomethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 199480-26-7)

Ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 199480-26-7) is a versatile intermediate in the field of pharmaceutical and chemical synthesis. This compound, characterized by its pyrazole core structure, has garnered significant attention due to its potential applications in the development of novel bioactive molecules. The presence of both a bromomethyl group and a carboxylate ester moiety makes it a valuable building block for further functionalization, enabling the construction of complex molecular architectures.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate enhances its reactivity, making it an attractive candidate for medicinal chemistry endeavors.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from pyrazole derivatives. The bromomethyl group in this compound serves as a reactive handle, facilitating nucleophilic substitution reactions that can introduce various functional groups. This feature is particularly useful in the synthesis of peptidomimetics and other bioactive molecules where precise control over molecular structure is crucial.

The carboxylate ester group in ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate also contributes to its versatility. Ester functionalities are commonly employed in drug design due to their stability and ease of modification. For instance, they can be hydrolyzed to carboxylic acids or converted into other derivatives such as amides or acyl chlorides, expanding the synthetic possibilities.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. Researchers have demonstrated that modifications at different positions of the pyrazole ring can significantly alter the biological activity of the compounds. Ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate, with its unique substitution pattern, offers a promising platform for exploring such structural-activity relationships.

The compound's potential extends beyond pharmaceutical applications. It has shown promise in materials science, particularly in the synthesis of polymers and coordination complexes. The bromomethyl group can participate in cross-coupling reactions, allowing for the creation of conjugated polymers with desirable optical and electronic properties. Additionally, the pyrazole core can act as a ligand in coordination chemistry, forming stable complexes with transition metals that have applications in catalysis and sensing.

The synthesis of ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. Starting from commercially available precursors, the bromomethylation at the 4-position and subsequent esterification at the 3-position are key steps in its preparation. These synthetic strategies are well-documented and can be adapted for large-scale production, ensuring a reliable supply for research and industrial purposes.

In conclusion, ethyl 4-(bromomethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 199480-26-7) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an invaluable intermediate for constructing bioactive molecules and advanced materials. As research continues to uncover new applications for pyrazole derivatives, this compound is poised to play a crucial role in shaping the future of drug discovery and material science.